3-(1,1-Dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one

• IUPAC Name: 3-(1,1-dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one
• InChI: InChI=1S/C14H16N2O3S/c1-9-3-4-12-13(10(9)2)15-8-16(14(12)17)11-5-6-20(18,19)7-11/h3-4,8,11H,5-7H2,1-2H3
• InChI Key: YQOUQGGQTMSZAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=O)N(C=N2)C3CCS(=O)(=O)C3)C
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

3-(1,1-Dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one is a heterocyclic compound that features a quinazolinone core structure substituted with a dioxothiolan ring and two methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,1-Dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one typically involves the following steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with formamide or its equivalents under acidic or basic conditions.

Introduction of the Dioxothiolan Ring: The dioxothiolan ring can be introduced via a nucleophilic substitution reaction involving a suitable thiolane precursor and the quinazolinone intermediate.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and the selection of environmentally benign solvents.

Chemical Reactions Analysis

Types of Reactions

3-(1,1-Dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one can undergo various chemical reactions, including:

Oxidation: The dioxothiolan ring can be oxidized to form sulfone derivatives.

Reduction: The quinazolinone core can be reduced to form dihydroquinazolinone derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions at the quinazolinone core or the dioxothiolan ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines, thiols, and halides can be employed under basic or acidic conditions.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Dihydroquinazolinone derivatives.

Substitution: Various substituted quinazolinone and dioxothiolan derivatives.

Scientific Research Applications

3-(1,1-Dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Materials Science: The compound is explored for its use in the development of novel materials with unique electronic and optical properties.

Biological Studies: It is used as a probe to study the interactions of quinazolinone derivatives with biological macromolecules.

Mechanism of Action

The mechanism of action of 3-(1,1-Dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, leading to the disruption of critical biological pathways. In cancer cells, it may induce apoptosis by activating pro-apoptotic pathways and inhibiting anti-apoptotic proteins.

Comparison with Similar Compounds

Similar Compounds

3-(1,1-Dioxothiolan-3-yl)-quinazolin-4-one: Lacks the methyl groups at the 7 and 8 positions.

7,8-Dimethylquinazolin-4-one: Lacks the dioxothiolan ring.

3-(1,1-Dioxothiolan-3-yl)-6-methylquinazolin-4-one: Has a methyl group at the 6 position instead of the 7 and 8 positions.

Uniqueness

3-(1,1-Dioxothiolan-3-yl)-7,8-dimethylquinazolin-4-one is unique due to the presence of both the dioxothiolan ring and the methyl groups at the 7 and 8 positions. This unique structure contributes to its distinct chemical reactivity and potential biological activity, making it a valuable compound for research and development in various scientific fields.